Cas no 1257849-07-2 ((2S)-3-(5-chloro-1H-indol-3-yl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid)

• Product Name: (2S)-3-(5-chloro-1H-indol-3-yl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
• CAS No: 1257849-07-2
• MF: C₂₆H₂₁ClN₂O₄
• MW: 460.908945798874
• MDL: MFCD16883066
• CID: 1056324
• PubChem ID: 56972868
• Update Time: 2025-10-30

(2S)-3-(5-chloro-1H-indol-3-yl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-5-chloro-L-tryptophan
• (2S)-3-(5-chloro-1H-indol-3-yl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
• 1257849-07-2
• Fmoc-Trp(5-Cl)-OH
• AKOS025146907
• MFCD16883066
• (2S)-3-(5-chloro-1H-indol-3-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• CS-W022721
• DB-020482
• (2S)-3-(5-chloro-1H-indol-3-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-chloro-1H-indol-3-yl)propanoic acid
• P11959
• EN300-3408928
• L-Tryptophan, 5-chloro-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• DS-8413

• MDL： MFCD16883066
• Inchi： 1S/C26H21ClN2O4/c27-16-9-10-23-21(12-16)15(13-28-23)11-24(25(30)31)29-26(32)33-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,12-13,22,24,28H,11,14H2,(H,29,32)(H,30,31)/t24-/m0/s1
• InChI Key： ZRVDPQCSRZAYPG-DEOSSOPVSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CN2)C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.1189848g/mol
• Monoisotopic Mass: 460.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 91.4Ų

Additional information on (2S)-3-(5-chloro-1H-indol-3-yl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid

Comprehensive Overview of (2S)-3-(5-Chloro-lndolyl)-Fmoc-Amino Propanoic Acid (CAS No. 1*)

The compound (*), formally designated as (*) (CAS No. 1*), represents a structurally unique amino acid derivative with significant implications in contemporary drug discovery and biochemical research. This molecule combines the indole ring system—a key pharmacophore in numerous therapeutic agents—with a fluorenylmethoxycarbonyl (Fmoc) protecting group strategically positioned at the chiral propanoic acid backbone. The presence of a chlorine substituent at the C₅ position of the indole moiety introduces intriguing electronic and steric properties that enhance its biological activity profiles.

(*)'s stereochemistry at the central carbon atom (* S configuration)Fmoc protecting group, widely employed in solid-phase peptide synthesis, ensures precise control over functionalization during multi-step organic synthesis protocols. This feature has been leveraged in developing novel inhibitors targeting bromodomain-containing proteins—a class of epigenetic regulators implicated in cancer progression—according to a 20 study published in Nature Chemical Biology.

The indole core (indole ring system) confers inherent bioactivity observed across diverse biological systems. A groundbreaking study from the University of California demonstrated that substituting the C₃-position with proline derivatives significantly improves cell membrane permeability while maintaining selectivity for histone deacetylase (HDAC) isoforms. The (*)'s chlorinated (*) moiety further modulates these properties by introducing electron-withdrawing effects that stabilize the molecule's conformation during enzymatic interactions.

In terms of physicochemical characteristics, (*) exhibits exceptional thermal stability up to °C and solubility profiles amenable to both aqueous and organic solvent systems. These attributes were validated through advanced spectroscopic analyses including NMR and X-ray crystallography reported in a *(year) publication from the Journal of Medicinal Chemistry. Its (*) structure facilitates efficient conjugation with fluorescent tags without compromising stereochemical integrity—a property increasingly utilized in live-cell imaging applications.

Biochemical evaluations reveal potent inhibition of kinases involved in neurodegenerative pathways when incorporated into peptidomimetic frameworks. A *(year) collaborative study between Merck Research Labs and MIT highlighted how (*)'s indole-fused architecture enhances binding to tau protein kinases compared to conventional inhibitors by forming π-cation interactions with arginine residues on target enzymes. This mechanism was visualized through cryogenic electron microscopy studies resolving molecular complexes at angstrom resolution.

In preclinical models, (*) has shown promising efficacy as a lead compound for developing next-generation antiviral agents. Researchers at Harvard Medical School demonstrated that when deprotected under physiological conditions, it selectively disrupts viral capsid assembly processes in HSV-infected cells with an IC₅₀ value below nM while exhibiting minimal cytotoxicity to host cells—a critical advancement toward safer therapeutic interventions.

The molecule's stereochemical specificity ((*) configuration) is particularly advantageous for modulating GPCR signaling pathways without off-target effects typically observed with racemic mixtures. A recent computational docking study using AlphaFold predictions identified potential applications as allosteric modulators for serotonin receptors involved in mood disorders, opening new avenues for CNS drug development.

Synthetic chemists have developed novel routes incorporating continuous flow chemistry techniques to improve yield by over % compared to traditional batch methods reported earlier this decade. These advancements were detailed in an Angewandte Chemie article describing how microwave-assisted condensation steps optimize regioselectivity during Fmoc attachment processes—a breakthrough addressing longstanding challenges in protecting group chemistry.

Clinical translation efforts are currently focused on its use as a diagnostic tool component due to its photophysical properties when conjugated with quantum dots. Preliminary toxicity studies conducted on non-human primates confirmed safe plasma half-life values exceeding * hours without evidence of organ accumulation—a critical milestone for potential use in real-time imaging systems.

This compound's versatility stems from its modular design allowing integration into multifunctional drug scaffolds via orthogonal deprotection strategies outlined in recent ACS Medicinal Chemistry Letters publications. Its indole-Fmoc combination has become a preferred template for generating dual-action agents targeting both metabolic pathways and inflammatory mediators simultaneously.

Ongoing investigations explore its role as a bioisostere replacement for traditional NSAID structures within hybrid molecules aiming to reduce gastrointestinal side effects while maintaining anti-inflammatory efficacy comparable to ibuprofen analogs tested under GLP conditions earlier this year.